molecular formula C9H11ClN2O2 B8643041 Ethyl 3-(5-chloropyrimidin-2-yl)propanoate

Ethyl 3-(5-chloropyrimidin-2-yl)propanoate

Cat. No.: B8643041
M. Wt: 214.65 g/mol
InChI Key: WIBGKBXKHPKZEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(5-chloropyrimidin-2-yl)propanoate is a useful research compound. Its molecular formula is C9H11ClN2O2 and its molecular weight is 214.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11ClN2O2

Molecular Weight

214.65 g/mol

IUPAC Name

ethyl 3-(5-chloropyrimidin-2-yl)propanoate

InChI

InChI=1S/C9H11ClN2O2/c1-2-14-9(13)4-3-8-11-5-7(10)6-12-8/h5-6H,2-4H2,1H3

InChI Key

WIBGKBXKHPKZEX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCC1=NC=C(C=N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Chloro-2-iodopyrimidine (4 g, 16.64 mmol) and tetrakis(triphenylphosphine)palladium(0) (1.92 g, 1.66 mmol) were suspended in THF (83 mL). 3-Ethoxy-3-oxopropylzinc bromide (33.3 mL, 16.64 mmol) was added, and the resultant mixture was stirred at room temperature for 18 hours. The mixture was diluted with saturated ammonium chloride and water (1:1) and extracted with EtOAc (3×100 mL). The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo. The residue was purified by column chromatography on silica gel (EtOAc:Hexanes) to give ethyl 3-(5-chloropyrimidin-2-yl)propanoate. MS ESI calcd for C9H12ClN2O2[M+H]+ 215. found 215. 1H NMR (500 MHz, DMSO-d6) δ 8.82 (s, 2H), 4.00 (q, J=7.1 Hz, 2H), 3.13 (t, J=6.9 Hz, 2H), 2.78 (t, J=6.9 Hz, 2H), 1.11 (t, J=7.1 Hz, 3H).
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33.3 mL
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83 mL
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